Cas no 2243512-56-1 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid
• CAS No: 2243512-56-1
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6210819
• PubChem ID: 165842427
• Update Time: 2025-07-20

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492511
• 2243512-56-1
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid

• Inchi： 1S/C25H22N2O6/c28-24(29)10-5-15-26(17-11-13-18(14-12-17)27(31)32)25(30)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,11-14,23H,5,10,15-16H2,(H,28,29)
• InChI Key： MNVFWSCJYQSPJY-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(=CC=1)[N+](=O)[O-])CCCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid

Research Brief on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid (CAS: 2243512-56-1)

The compound 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid (CAS: 2243512-56-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) and 4-nitrophenyl groups, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features enable its application in solid-phase peptide synthesis (SPPS), where it acts as a protective group for amino acids, facilitating the efficient assembly of complex peptides and proteins.

Recent studies have explored the utility of this compound in the development of novel therapeutic agents. For instance, researchers have leveraged its Fmoc-protecting group to synthesize peptide-based inhibitors targeting specific enzymes involved in disease pathways. The 4-nitrophenyl moiety further enhances its reactivity, making it a valuable tool for conjugation reactions in bioconjugation chemistry. These advancements highlight the compound's potential in the design of next-generation pharmaceuticals, particularly in oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid in the synthesis of protease inhibitors. The study reported that the compound's stability under physiological conditions and its ability to undergo selective deprotection make it an ideal candidate for the development of orally bioavailable drugs. Additionally, its compatibility with automated peptide synthesizers has streamlined the production of peptide libraries, accelerating drug discovery efforts.

Further research has also investigated the compound's role in the development of targeted drug delivery systems. By conjugating 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid to nanoparticles or antibodies, researchers have achieved enhanced specificity and reduced off-target effects. This approach has shown promise in preclinical models of cancer, where the compound's ability to selectively release therapeutic payloads at tumor sites has improved treatment outcomes.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing studies are focused on modifying its chemical structure to improve solubility and bioavailability while retaining its functional advantages. Collaborative efforts between academia and industry are expected to drive further innovations, positioning this compound as a cornerstone in the future of peptide-based therapeutics.

In conclusion, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}(4-nitrophenyl)amino)butanoic acid (CAS: 2243512-56-1) represents a critical tool in modern chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its versatility and potential. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in addressing unmet medical needs and advancing the field of precision medicine.